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Introduction

The selective hydrogenation of alkynes to alkenes is a cornerstone transformation in organic
synthesis, particularly in the pharmaceutical and fine chemical industries. While palladium-
based catalysts have traditionally dominated this field, their high cost and potential for over-
hydrogenation to alkanes have driven the search for alternative, earth-abundant catalysts.
Nickel carbide (Ni3C) has emerged as a promising candidate, demonstrating high catalytic
activity and selectivity in the semi-hydrogenation of alkynes. Its unique electronic and structural
properties, distinct from metallic nickel, offer a compelling avenue for developing robust and
cost-effective hydrogenation processes.

These application notes provide detailed protocols for the synthesis of nickel carbide catalysts
and their use in the catalytic hydrogenation of alkynes, along with tabulated quantitative data
for phenylacetylene hydrogenation under various conditions.

Data Presentation
Table 1: Hydrogenation of Phenylacetylene with Ni3C
Nanoparticles: Influence of Solvent and Temperature
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o Selectivity
. Selectivity
Temperatur  Conversion to
Entry Solvent to Styrene
e (°C) (%) (%) Ethylbenze
0
ne (%)
1 Toluene 100 5 100 0
2 THF 100 25 24 76
3 Ethanol 100 100 0 100
4 Ethanol 60 95 25 75
5 Ethanol 25 10 100 0
Ethanol/Wate
6 60 100 0 100
r(1:1)

Reaction conditions: Phenylacetylene (2 mmol), Ni3C NPs (12.5 mg, 10 mol% [Ni]), H2 (7 bar),
16 h. Data sourced from[1].

Table 2: Hydrogenation of Various Alkynes with Ni3C

Nanoparticles
Substrate Product(s) Conversion (%)
Phenylacetylene Ethylbenzene 100

) 1,2-diphenylethane, cis-
Diphenylacetylene ) ) 100
stilbene, trans-stilbene

Octene Octane 100

Styrene Ethylbenzene 100

Reaction conditions: Substrate (2 mmol), Ni3C NPs (12.5 mg, 10 mol% [Ni]), Ethanol (1 mL),
H2 (7 bar), 100 °C, 16 h. Data sourced from[2].

Experimental Protocols
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Protocol 1: Synthesis of Nickel Carbide (Ni3C)
Nanoparticles

This protocol describes the synthesis of crystalline nickel carbide nanoparticles via thermal
decomposition of a nickel precursor.[1][3]

Materials:

Nickel(ll) acetylacetonate (Ni(acac)?2)
e Oleylamine (OAmM)

e 1-Octadecene (ODE)

» Ethanol

e Acetone

e Argon (Ar) gas

e Schlenk line and glassware

¢ Heating mantle with temperature controller
e Magnetic stirrer

o Centrifuge

Procedure:

¢ In a three-neck flask connected to a Schlenk line, combine Ni(acac)2 (1 mmol), oleylamine
(5 mmol), and 1-octadecene (10 mL).

e Degas the mixture by bubbling with argon for 30 minutes at room temperature.

e Under a continuous argon flow, heat the mixture to 250 °C with vigorous stirring.
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e Maintain the temperature at 250 °C for 2 hours. The solution will turn black, indicating the
formation of nanoparticles.

o After 2 hours, cool the reaction mixture to room temperature.
o Precipitate the nanoparticles by adding 20 mL of a 1:1 (v/v) mixture of ethanol and acetone.
o Separate the nanoparticles by centrifugation at 8000 rpm for 10 minutes.

» Discard the supernatant and redisperse the nanopatrticle pellet in a minimal amount of
toluene.

o Repeat the precipitation and centrifugation steps two more times to wash the nanopatrticles.

« After the final wash, dry the Ni3C nanoparticles under vacuum and store them under an inert
atmosphere.

Protocol 2: Catalytic Hydrogenation of Phenylacetylene

This protocol details the procedure for the hydrogenation of phenylacetylene using the
synthesized Ni3C nanoparticles in a batch reactor.[1][2]

Materials:

Ni3C nanoparticles (synthesized as per Protocol 1)
e Phenylacetylene

o Ethanol (or other desired solvent)

e Hydrogen (H2) gas

e Autoclave or high-pressure batch reactor equipped with a magnetic stirrer and pressure
gauge

e Gas chromatograph (GC) or NMR spectrometer for analysis

Procedure:
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o Place the Ni3C nanoparticles (12.5 mg, 10 mol% [Ni]) into the glass liner of the autoclave.
e Add the solvent (e.g., 1 mL of ethanol).

e Add the substrate, phenylacetylene (2 mmol).

o Seal the autoclave and purge it with H2 gas three times to remove any air.

e Pressurize the reactor with H2 to the desired pressure (e.g., 7 bar).

o Set the desired reaction temperature (e.g., 60 °C or 100 °C) and begin stirring.

» Monitor the reaction progress by taking aliquots at specific time intervals and analyzing them
by GC or NMR.

 After the reaction is complete (e.g., 16 hours or as determined by monitoring), cool the
reactor to room temperature and carefully vent the H2 gas.

o Open the reactor and recover the reaction mixture.

o Separate the catalyst from the reaction mixture by centrifugation or filtration for potential

reuse.

e Analyze the final product mixture to determine conversion and selectivity.

Visualizations
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Caption: Experimental workflow from Ni3C catalyst synthesis to catalytic hydrogenation.

cis-Alkene Over-hydrogenation

(R-CH=CH-R)

Alkane
(R-CH2-CH2-R")
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Caption: Simplified reaction pathway for alkyne hydrogenation catalyzed by Ni3C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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